molecular formula C2H2CaO6 B1247013 Calcium bicarbonate CAS No. 3983-19-5

Calcium bicarbonate

Cat. No. B1247013
CAS RN: 3983-19-5
M. Wt: 162.11 g/mol
InChI Key: NKWPZUCBCARRDP-UHFFFAOYSA-L
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Patent
US07771599B1

Procedure details

In the next step, calcium hydroxide (Ca(OH)2) is added at the downstream end 48 of the second flow channel 36. The sequestered carbon dioxide (CO2), dissolved in the desalinated water, then reacts with the added calcium hydroxide (Ca(OH)2) to produce calcium bicarbonate (Ca(HCO3)2) in accordance with the following equation: Ca(OH)2+CO2→Ca(HCO3)2  Eq. 2
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Identifiers

REACTION_CXSMILES
[OH-:1].[Ca+2:2].[OH-].[C:4](=[O:6])=[O:5]>O>[C:4](=[O:1])([OH:6])[O-:5].[Ca+2:2].[C:4](=[O:1])([OH:6])[O-:5] |f:0.1.2,5.6.7|

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[OH-].[Ca+2].[OH-]
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C(=O)=O
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[OH-].[Ca+2].[OH-]

Conditions

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Conditions are dynamic
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Details
See reaction.notes.procedure_details.

Outcomes

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C([O-])(O)=O.[Ca+2].C([O-])(O)=O

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.